Cas no 767-09-9 (1,2,4-Trioxolane, 3-butyl-)

• Product Name: 1,2,4-Trioxolane, 3-butyl-
• CAS No: 767-09-9
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• CID: 537363
• PubChem ID: 13492866
• Update Time: 2025-04-19

1,2,4-Trioxolane, 3-butyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Trioxolane, 3-butyl-
• 3-butyl-1,2,4-trioxolane
• LogP
• 767-09-9
• DTXSID60542133

• Inchi： 1S/C6H12O3/c1-2-3-4-6-7-5-8-9-6/h6H,2-5H2,1H3
• InChI Key： XWXSFAHGAOBVJL-UHFFFAOYSA-N
• SMILES： O1COOC1CCCC

Computed Properties

• Exact Mass: 132.07866
• Monoisotopic Mass: 132.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 74.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 0.998
• Boiling Point: 142.293°C at 760 mmHg
• Flash Point: 34.586°C
• Refractive Index: 1.407
• PSA: 27.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Trioxolanes